Cas no 817209-60-2 (7-Cinnolinamine, 4-phenoxy-)
7-Cinnolinamine, 4-phenoxy- structure
Product Name:7-Cinnolinamine, 4-phenoxy-
CAS No:817209-60-2
MF:C14H11N3O
MW:237.256642580032
CID:1804442
Update Time:2024-11-27
7-Cinnolinamine, 4-phenoxy- Chemical and Physical Properties
Names and Identifiers
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- 7-Cinnolinamine, 4-phenoxy-
-
- Inchi: 1S/C14H11N3O/c15-10-6-7-12-13(8-10)17-16-9-14(12)18-11-4-2-1-3-5-11/h1-9H,15H2
- InChI Key: OWXQGUANGBJNNN-UHFFFAOYSA-N
- SMILES: N1=C2C(C=CC(N)=C2)=C(OC2=CC=CC=C2)C=N1
Experimental Properties
- Density: 1.297±0.06 g/cm3(Predicted)
- Melting Point: 179-180 °C(Solv: benzene (71-43-2))
- Boiling Point: 460.7±48.0 °C(Predicted)
- pka: 4.07±0.10(Predicted)
7-Cinnolinamine, 4-phenoxy- Related Literature
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Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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